Cas no 221018-03-7 (3',5'-Difluoro-[1,1'-biphenyl]-4-carbaldehyde)
3',5'-Difluoro-[1,1'-biphenyl]-4-carbaldehyde Chemical and Physical Properties
Names and Identifiers
-
- 3',5'-Difluoro-[1,1'-biphenyl]-4-carbaldehyde
- [1,1'-Biphenyl]-4-carboxaldehyde,3',5'-difluoro-
- 3',5'-DIFLUOROBIPHENYL-4-CARBALDEHYDE
- 4-(3,5-difluorophenyl)benzaldehyde
- LogP
- SCHEMBL411725
- BS-25410
- FT-0644041
- CHEMBL122639
- 4-(3, 5-difluorophenyl)benzaldehyde
- 221018-03-7
- 3',5'-Difluoro-biphenyl-4-carboxaldehyde
- 4-[3,5-bis(fluoranyl)phenyl]benzaldehyde
- CS-0433437
- DTXSID40463736
- A815924
-
- MDL: MFCD06858703
- Inchi: 1S/C13H8F2O/c14-12-5-11(6-13(15)7-12)10-3-1-9(8-16)2-4-10/h1-8H
- InChI Key: KKOQMGVTGKBJBL-UHFFFAOYSA-N
- SMILES: FC1C=C(C=C(C=1)C1C=CC(C=O)=CC=1)F
Computed Properties
- Exact Mass: 218.05400
- Monoisotopic Mass: 218.05432120g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 226
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.2
- Topological Polar Surface Area: 17.1Ų
Experimental Properties
- PSA: 17.07000
- LogP: 3.44430
3',5'-Difluoro-[1,1'-biphenyl]-4-carbaldehyde Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A019118822-10g |
3',5'-Difluoro-[1,1'-biphenyl]-4-carbaldehyde |
221018-03-7 | 95% | 10g |
$604.20 | 2023-09-02 | |
| Fluorochem | 217413-1g |
3',5'-Difluoro-[1,1'-biphenyl]-4-carbaldehyde |
221018-03-7 | 95% | 1g |
£150.00 | 2022-02-28 | |
| Fluorochem | 217413-5g |
3',5'-Difluoro-[1,1'-biphenyl]-4-carbaldehyde |
221018-03-7 | 95% | 5g |
£450.00 | 2022-02-28 | |
| Fluorochem | 217413-10g |
3',5'-Difluoro-[1,1'-biphenyl]-4-carbaldehyde |
221018-03-7 | 95% | 10g |
£750.00 | 2022-02-28 | |
| Ambeed | A481651-5g |
3',5'-Difluoro-[1,1'-biphenyl]-4-carbaldehyde |
221018-03-7 | 97% | 5g |
$362.0 | 2024-07-28 | |
| A2B Chem LLC | AD59587-10g |
4-(3,5-Difluorophenyl)benzaldehyde |
221018-03-7 | 97% | 10g |
$662.00 | 2024-04-20 | |
| abcr | AB608355-1g |
3',5'-Difluoro-[1,1'-biphenyl]-4-carbaldehyde; . |
221018-03-7 | 1g |
€203.30 | 2025-04-19 | ||
| abcr | AB608355-5g |
3',5'-Difluoro-[1,1'-biphenyl]-4-carbaldehyde; . |
221018-03-7 | 5g |
€593.90 | 2025-04-19 | ||
| abcr | AB608355-10g |
3',5'-Difluoro-[1,1'-biphenyl]-4-carbaldehyde; . |
221018-03-7 | 10g |
€971.10 | 2025-04-19 | ||
| abcr | AB608355-25g |
3',5'-Difluoro-[1,1'-biphenyl]-4-carbaldehyde; . |
221018-03-7 | 25g |
€1856.10 | 2025-04-19 |
3',5'-Difluoro-[1,1'-biphenyl]-4-carbaldehyde Suppliers
3',5'-Difluoro-[1,1'-biphenyl]-4-carbaldehyde Related Literature
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
4. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
Additional information on 3',5'-Difluoro-[1,1'-biphenyl]-4-carbaldehyde
Research Brief on 3',5'-Difluoro-[1,1'-biphenyl]-4-carbaldehyde (CAS: 221018-03-7) in Chemical Biology and Pharmaceutical Applications
3',5'-Difluoro-[1,1'-biphenyl]-4-carbaldehyde (CAS: 221018-03-7) is a fluorinated biphenyl derivative that has garnered significant attention in recent chemical biology and pharmaceutical research due to its versatile applications in drug discovery and material science. This compound serves as a key intermediate in the synthesis of more complex molecules, particularly those targeting kinase inhibitors and other therapeutic agents. Its unique structural features, including the difluoro substitution and aldehyde functional group, make it a valuable building block for the development of novel bioactive compounds.
Recent studies have highlighted the role of 3',5'-Difluoro-[1,1'-biphenyl]-4-carbaldehyde in the synthesis of small-molecule inhibitors targeting protein kinases involved in cancer and inflammatory diseases. For instance, researchers have utilized this compound to develop potent and selective inhibitors of the JAK-STAT signaling pathway, which plays a critical role in immune regulation and oncogenesis. The incorporation of fluorine atoms enhances the metabolic stability and binding affinity of the resulting inhibitors, addressing key challenges in drug development.
In addition to its pharmaceutical applications, 3',5'-Difluoro-[1,1'-biphenyl]-4-carbaldehyde has been employed in material science for the design of organic electronic materials. The biphenyl core, combined with fluorine substituents, contributes to improved charge transport properties and thermal stability, making it a promising candidate for organic light-emitting diodes (OLEDs) and other optoelectronic devices. Recent advancements in synthetic methodologies have further streamlined the production of this compound, enabling its broader adoption in both academic and industrial settings.
Despite its potential, challenges remain in optimizing the synthetic routes for 3',5'-Difluoro-[1,1'-biphenyl]-4-carbaldehyde to achieve higher yields and purity. Recent efforts have focused on green chemistry approaches, such as catalytic fluorination and microwave-assisted synthesis, to address these limitations. These innovations not only improve the efficiency of production but also align with the growing emphasis on sustainable practices in chemical manufacturing.
Looking ahead, the continued exploration of 3',5'-Difluoro-[1,1'-biphenyl]-4-carbaldehyde and its derivatives is expected to yield new insights into its applications across multiple disciplines. Collaborative efforts between chemists, biologists, and material scientists will be crucial in unlocking the full potential of this compound, paving the way for groundbreaking discoveries in drug development and advanced materials.
221018-03-7 (3',5'-Difluoro-[1,1'-biphenyl]-4-carbaldehyde) Related Products
- 60992-98-5(4'-fluoro-[1,1'-biphenyl]-4-carbaldehyde)
- 400750-63-2(3'-Fluoro-[1,1'-biphenyl]-4-carbaldehyde)
- 400750-09-6(3'-fluoro-[1,1'-biphenyl]-3-carbaldehyde)
- 885964-50-1(3'-fluoro-4'-methyl-[1,1'-biphenyl]-4-carbaldehyde)
- 32085-88-4(3,5-Difluorobenzaldehyde)
- 164334-74-1(4'-fluoro-[1,1'-biphenyl]-3-carbaldehyde)
- 189628-39-5(3-Fluoro-5-methylbenzaldehyde)
- 646507-90-6([1,1'-Biphenyl]-4-carboxaldehyde, 3,3',5,5'-tetrafluoro-4'-methyl-)
- 343604-41-1([1,1'-Biphenyl]-3-carboxaldehyde,3',4'-difluoro-)
- 656306-74-0(3',5'-difluoro-[1,1'-biphenyl]-3-carbaldehyde)